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Compound of Interest

Compound Name:
[(2R)-2-aminopropyl]

(ethyl)propylamine

CAS No.: 1418293-60-3

Cat. No.: B1459488

Get Quote

Technical Monograph | Chemical Series: Chiral 1,2-Diamines

Executive Summary
(2R)-2-aminopropylpropylamine (IUPAC: (2R)-N¹-propylpropane-1,2-diamine) is a chiral vicinal

diamine featuring a propane backbone with a primary amine at the chiral C2 position and a

secondary propyl-substituted amine at the C1 position. Unlike simple aliphatic amines, this

molecule serves as a high-value chiral scaffold in asymmetric synthesis. Its specific

stereochemistry ((2R)-configuration) makes it a critical ligand precursor for transition-metal

catalyzed reactions, particularly in the design of Salen-type ligands and stereoselective

hydrogenation catalysts.

This guide analyzes the physicochemical properties, validated synthetic pathways, and

catalytic applications of this diamine, distinguishing it from its achiral or racemic counterparts.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][7][8][9][10][11]
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The molecule consists of a 1,2-diaminopropane core where the nitrogen at position 1 is

alkylated with a propyl chain. The (2R) designation indicates the absolute configuration at the

stereogenic center (C2).

Structural Specifications
Parameter Detail

Common Name (2R)-2-aminopropylpropylamine

Systematic IUPAC Name (2R)-N¹-propylpropane-1,2-diamine

CAS Registry Number
1248085-38-2 (Generic for isomer class); 78-90-

0 (Parent Racemic Diamine)

Molecular Formula C₆H₁₆N₂

Molecular Weight 116.21 g/mol

Chiral Center C2 (R-configuration)

SMILES
CCCNc1c(C)N (Isomeric representation) /

CCCNCN

Physicochemical Data[5][12]
Physical State: Colorless to pale yellow hygroscopic liquid.

Boiling Point: ~150–155 °C (Estimated based on 1,2-diaminopropane at 119°C + propyl

shift).

Basicity (pKa): Exhibits two dissociation constants.

(Primary amine, C2).

(Secondary amine, C1).

Solubility: Miscible in water, ethanol, and DCM; soluble in non-polar solvents due to the

propyl chain.

Synthetic Methodology
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The synthesis of enantiopure (2R)-2-aminopropylpropylamine requires strict stereocontrol. The

most robust route utilizes (S)-Propylene Oxide to establish the chiral backbone, followed by a

nucleophilic opening and stereochemical inversion (or retention depending on the leaving

group strategy).

Validated Synthetic Protocol: The Epoxide Ring-Opening
Route
This protocol ensures high enantiomeric excess (ee) by leveraging the inherent chirality of the

starting epoxide.

Reagents:

(S)-Propylene Oxide (Chiral Pool).

n-Propylamine (Nucleophile).

Methanesulfonyl chloride (MsCl) / Triethylamine (Et₃N).

Sodium Azide (NaN₃).

Palladium on Carbon (Pd/C) or Lithium Aluminum Hydride (LiAlH₄).

Step-by-Step Workflow:

Regioselective Ring Opening:

React (S)-propylene oxide with excess n-propylamine.

Mechanism:[1][2] Nucleophilic attack occurs at the less hindered terminal carbon (C1).

Result: Formation of (2S)-1-(propylamino)propan-2-ol. The stereocenter at C2 is

untouched (Retention of Configuration).

Activation & Inversion (The Critical Step):

Protect the secondary amine (e.g., Boc-protection) to prevent side reactions.
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Activate the C2-alcohol using MsCl to form the mesylate.

Perform nucleophilic substitution (

) with NaN₃.

Stereochemistry: The

attack inverts the configuration from (2S) to (2R).

Intermediate:(2R)-2-azido-N-propylpropan-1-amine.

Reduction:

Reduce the azide moiety to a primary amine using catalytic hydrogenation (

, Pd/C) or Staudinger reduction.

Final Product:(2R)-N¹-propylpropane-1,2-diamine.

Process Visualization (DOT Diagram)
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Caption: Stereoselective synthesis pathway converting (S)-Propylene Oxide to (2R)-Diamine

via Azide inversion.

Applications in Drug Development & Catalysis
The utility of (2R)-2-aminopropylpropylamine lies in its ability to induce asymmetry in metal-

catalyzed reactions.

Chiral Ligand Synthesis (Salen & Salan)
This diamine serves as the "chiral backbone" for Salen-type ligands. By condensing the

primary amine (C2) and the secondary amine (C1) with salicylaldehyde derivatives,
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researchers create tetradentate ligands.

Mechanism: The steric bulk of the propyl group at N1 and the methyl group at C2 creates a

specific "chiral pocket" around the metal center (e.g., Mn, Co, Cr).

Application: These complexes are used in the Jacobsen Epoxidation or Hydrolytic Kinetic

Resolution (HKR) of terminal epoxides, a key step in synthesizing beta-blockers and

antibiotics.

Pharmaceutical Intermediate
Chiral 1,2-diamines are pharmacophores found in various bioactive compounds.

Kinase Inhibitors: The diamine motif can serve as a linker in ATP-competitive inhibitors,

where the specific (2R) stereochemistry ensures correct orientation within the enzyme

binding pocket.

Resolution Agents: The enantiopure diamine can be used to resolve racemic carboxylic acids

or aldehydes via diastereomeric salt formation.

Safety & Handling Protocols
As an aliphatic diamine, (2R)-2-aminopropylpropylamine poses specific hazards that must be

managed in a research setting.
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Hazard Class Description Mitigation Protocol

Corrosivity
pH > 11. Causes severe skin

burns and eye damage.

Use butyl rubber gloves and

face shields. Work in a fume

hood.

Volatility

Moderate vapor pressure;

vapors are irritating to the

respiratory tract.

Store in tightly sealed

containers under inert gas

(Nitrogen/Argon) to prevent

carbamate formation (reaction

with

).

Flammability Flash point likely < 60°C.

Ground all equipment to

prevent static discharge. Keep

away from oxidizers.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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